Cas no 2503208-06-6 (1-Tert-butyl 3-methyl 5-ethylpiperidine-1,3-dicarboxylate)
1-Tert-butyl 3-methyl 5-ethylpiperidine-1,3-dicarboxylate Chemical and Physical Properties
Names and Identifiers
-
- EN300-27193554
- 2503208-06-6
- 1-tert-butyl 3-methyl 5-ethylpiperidine-1,3-dicarboxylate
- SCHEMBL23121282
- 1-Tert-butyl 3-methyl 5-ethylpiperidine-1,3-dicarboxylate
-
- Inchi: 1S/C14H25NO4/c1-6-10-7-11(12(16)18-5)9-15(8-10)13(17)19-14(2,3)4/h10-11H,6-9H2,1-5H3
- SMILES: O(C(C)(C)C)C(N1CC(C(=O)OC)CC(CC)C1)=O
Computed Properties
- Exact Mass: 271.17835828g/mol
- Monoisotopic Mass: 271.17835828g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 5
- Complexity: 335
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 55.8Ų
1-Tert-butyl 3-methyl 5-ethylpiperidine-1,3-dicarboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-27193554-0.05g |
1-tert-butyl 3-methyl 5-ethylpiperidine-1,3-dicarboxylate |
2503208-06-6 | 0.05g |
$888.0 | 2023-09-10 | ||
| Enamine | EN300-27193554-0.1g |
1-tert-butyl 3-methyl 5-ethylpiperidine-1,3-dicarboxylate |
2503208-06-6 | 0.1g |
$930.0 | 2023-09-10 | ||
| Enamine | EN300-27193554-0.25g |
1-tert-butyl 3-methyl 5-ethylpiperidine-1,3-dicarboxylate |
2503208-06-6 | 0.25g |
$972.0 | 2023-09-10 | ||
| Enamine | EN300-27193554-0.5g |
1-tert-butyl 3-methyl 5-ethylpiperidine-1,3-dicarboxylate |
2503208-06-6 | 0.5g |
$1014.0 | 2023-09-10 | ||
| Enamine | EN300-27193554-1.0g |
1-tert-butyl 3-methyl 5-ethylpiperidine-1,3-dicarboxylate |
2503208-06-6 | 1g |
$1057.0 | 2023-05-26 | ||
| Enamine | EN300-27193554-2.5g |
1-tert-butyl 3-methyl 5-ethylpiperidine-1,3-dicarboxylate |
2503208-06-6 | 2.5g |
$2071.0 | 2023-09-10 | ||
| Enamine | EN300-27193554-5.0g |
1-tert-butyl 3-methyl 5-ethylpiperidine-1,3-dicarboxylate |
2503208-06-6 | 5g |
$3065.0 | 2023-05-26 | ||
| Enamine | EN300-27193554-10.0g |
1-tert-butyl 3-methyl 5-ethylpiperidine-1,3-dicarboxylate |
2503208-06-6 | 10g |
$4545.0 | 2023-05-26 | ||
| Enamine | EN300-27193554-1g |
1-tert-butyl 3-methyl 5-ethylpiperidine-1,3-dicarboxylate |
2503208-06-6 | 1g |
$1057.0 | 2023-09-10 | ||
| Enamine | EN300-27193554-5g |
1-tert-butyl 3-methyl 5-ethylpiperidine-1,3-dicarboxylate |
2503208-06-6 | 5g |
$3065.0 | 2023-09-10 |
1-Tert-butyl 3-methyl 5-ethylpiperidine-1,3-dicarboxylate Related Literature
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
Additional information on 1-Tert-butyl 3-methyl 5-ethylpiperidine-1,3-dicarboxylate
Introduction to 1-Tert-butyl 3-methyl 5-ethylpiperidine-1,3-dicarboxylate (CAS No. 2503208-06-6)
1-Tert-butyl 3-methyl 5-ethylpiperidine-1,3-dicarboxylate, identified by the Chemical Abstracts Service Number (CAS No.) 2503208-06-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the piperidine derivative family, a class of molecules known for their diverse biological activities and potential therapeutic applications. The structural features of 1-Tert-butyl 3-methyl 5-ethylpiperidine-1,3-dicarboxylate, particularly its tertiary butyl and ethyl substituents, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for drug discovery and development.
The synthesis of 1-Tert-butyl 3-methyl 5-ethylpiperidine-1,3-dicarboxylate involves a series of carefully orchestrated chemical reactions that highlight the precision and expertise required in medicinal chemistry. The introduction of the tert-butyl group at the 1-position and the methyl group at the 3-position enhances the compound's stability and bioavailability, while the ethyl group at the 5-position influences its interactions with biological targets. These modifications are critical in optimizing pharmacokinetic profiles and ensuring target specificity.
In recent years, piperidine derivatives have been extensively studied for their potential in treating a wide range of diseases, including neurological disorders, cancer, and infectious diseases. The unique structural motif of 1-Tert-butyl 3-methyl 5-ethylpiperidine-1,3-dicarboxylate makes it an attractive candidate for further exploration in these areas. For instance, studies have shown that piperidine-based compounds can modulate neurotransmitter receptors, making them promising candidates for drugs targeting conditions such as depression, anxiety, and Parkinson's disease.
One of the most compelling aspects of 1-Tert-butyl 3-methyl 5-ethylpiperidine-1,3-dicarboxylate is its potential as a kinase inhibitor. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with various diseases, particularly cancer. By inhibiting specific kinases, compounds like 1-Tert-butyl 3-methyl 5-ethylpiperidine-1,3-dicarboxylate can disrupt abnormal signaling cascades and restore normal cellular function. Preliminary research indicates that this compound exhibits inhibitory activity against certain kinases, suggesting its utility in developing targeted therapies.
The pharmacological properties of 1-Tert-butyl 3-methyl 5-ethylpiperidine-1,3-dicarboxylate have been further investigated through computational modeling and experimental studies. Molecular docking simulations have revealed that this compound can effectively bind to the active sites of target proteins, thereby blocking their function. Additionally, in vitro assays have demonstrated its ability to modulate downstream signaling pathways associated with disease progression. These findings provide a strong foundation for further clinical development and therapeutic applications.
The synthesis and characterization of 1-Tert-butyl 3-methyl 5-ethylpiperidine-1,3-dicarboxylate also highlight advancements in synthetic methodologies that enable the efficient production of complex organic molecules. Modern techniques such as catalytic asymmetric synthesis and flow chemistry have significantly improved the scalability and purity of these compounds. These advancements are crucial for translating laboratory discoveries into viable drug candidates that can undergo rigorous preclinical and clinical testing.
As research continues to uncover new therapeutic targets and mechanisms, compounds like 1-Tert-butyl 3-methyl 5-ethylpiperidine-1,3-dicarboxylate will play an increasingly important role in drug development. Their unique structural features and biological activities make them valuable tools for understanding disease pathways and designing novel treatments. The ongoing exploration of piperidine derivatives underscores the dynamic nature of pharmaceutical research and the constant pursuit of innovative solutions to global health challenges.
In conclusion,1-Tert-butyl 3-methyl 5-ethylpiperidine-1,3-dicarboxylate (CAS No. 2503208-06-6) represents a significant advancement in medicinal chemistry with promising applications in therapeutic areas such as oncology and neurology. Its well-designed structure offers a balance between chemical stability and biological activity, making it a compelling candidate for further investigation. As scientific understanding progresses,this compound is poised to contribute to the development of next-generation pharmaceuticals that address unmet medical needs.
2503208-06-6 (1-Tert-butyl 3-methyl 5-ethylpiperidine-1,3-dicarboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)